Cas no 55182-68-8 (2-bromo-4-(2-hydroxypropan-2-yl)-6-methoxyphenol)
2-bromo-4-(2-hydroxypropan-2-yl)-6-methoxyphenol Chemical and Physical Properties
Names and Identifiers
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- 2-bromo-4-(2-hydroxypropan-2-yl)-6-methoxyphenol
- 55182-68-8
- GUKUNIIGDGLIOR-UHFFFAOYSA-N
- SCHEMBL6776103
- EN300-1927001
- 3-bromo-4-hydroxy-5-methoxy-a,a-dimethylbenzenemethanol
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- Inchi: 1S/C10H13BrO3/c1-10(2,13)6-4-7(11)9(12)8(5-6)14-3/h4-5,12-13H,1-3H3
- InChI Key: GUKUNIIGDGLIOR-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C=C(C=1)C(C)(C)O)OC)O
Computed Properties
- Exact Mass: 260.00481g/mol
- Monoisotopic Mass: 260.00481g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 49.7Ų
2-bromo-4-(2-hydroxypropan-2-yl)-6-methoxyphenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1927001-0.05g |
2-bromo-4-(2-hydroxypropan-2-yl)-6-methoxyphenol |
55182-68-8 | 0.05g |
$744.0 | 2023-09-17 | ||
| Enamine | EN300-1927001-0.1g |
2-bromo-4-(2-hydroxypropan-2-yl)-6-methoxyphenol |
55182-68-8 | 0.1g |
$779.0 | 2023-09-17 | ||
| Enamine | EN300-1927001-0.25g |
2-bromo-4-(2-hydroxypropan-2-yl)-6-methoxyphenol |
55182-68-8 | 0.25g |
$814.0 | 2023-09-17 | ||
| Enamine | EN300-1927001-0.5g |
2-bromo-4-(2-hydroxypropan-2-yl)-6-methoxyphenol |
55182-68-8 | 0.5g |
$849.0 | 2023-09-17 | ||
| Enamine | EN300-1927001-1.0g |
2-bromo-4-(2-hydroxypropan-2-yl)-6-methoxyphenol |
55182-68-8 | 1g |
$884.0 | 2023-05-31 | ||
| Enamine | EN300-1927001-2.5g |
2-bromo-4-(2-hydroxypropan-2-yl)-6-methoxyphenol |
55182-68-8 | 2.5g |
$1735.0 | 2023-09-17 | ||
| Enamine | EN300-1927001-5.0g |
2-bromo-4-(2-hydroxypropan-2-yl)-6-methoxyphenol |
55182-68-8 | 5g |
$2566.0 | 2023-05-31 | ||
| Enamine | EN300-1927001-10.0g |
2-bromo-4-(2-hydroxypropan-2-yl)-6-methoxyphenol |
55182-68-8 | 10g |
$3807.0 | 2023-05-31 | ||
| Enamine | EN300-1927001-1g |
2-bromo-4-(2-hydroxypropan-2-yl)-6-methoxyphenol |
55182-68-8 | 1g |
$884.0 | 2023-09-17 | ||
| Enamine | EN300-1927001-5g |
2-bromo-4-(2-hydroxypropan-2-yl)-6-methoxyphenol |
55182-68-8 | 5g |
$2566.0 | 2023-09-17 |
2-bromo-4-(2-hydroxypropan-2-yl)-6-methoxyphenol Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 2-bromo-4-(2-hydroxypropan-2-yl)-6-methoxyphenol
Recent Advances in the Study of 2-bromo-4-(2-hydroxypropan-2-yl)-6-methoxyphenol (CAS: 55182-68-8)
The compound 2-bromo-4-(2-hydroxypropan-2-yl)-6-methoxyphenol (CAS: 55182-68-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the compound's role as a key intermediate in the synthesis of bioactive molecules. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in the construction of novel bromophenol derivatives with enhanced antioxidant and anti-inflammatory properties. The researchers employed a multi-step synthetic route, starting from commercially available precursors, to obtain 2-bromo-4-(2-hydroxypropan-2-yl)-6-methoxyphenol with high purity and yield.
In terms of biological activity, a groundbreaking study published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that this compound exhibits potent inhibitory effects against specific protein kinases involved in inflammatory pathways. The research team conducted extensive in vitro assays, showing IC50 values in the low micromolar range, suggesting its potential as a lead compound for developing new anti-inflammatory drugs.
Structural-activity relationship (SAR) studies have provided valuable insights into the compound's pharmacophore. X-ray crystallography data, published in Acta Crystallographica Section E (2023), revealed important intermolecular interactions that contribute to its stability and biological activity. These findings are particularly relevant for medicinal chemists working on structure-based drug design.
From a pharmaceutical development perspective, recent pharmacokinetic studies have examined the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties. A 2024 study in Drug Metabolism and Disposition reported favorable metabolic stability and moderate oral bioavailability in preclinical models, though further optimization may be required for clinical translation.
The safety profile of 2-bromo-4-(2-hydroxypropan-2-yl)-6-methoxyphenol has also been investigated. Toxicology studies conducted in 2023 showed acceptable safety margins in animal models at therapeutic doses, with no significant organ toxicity observed. However, researchers caution that comprehensive safety assessments would be needed before human trials.
Looking forward, several research groups are exploring the compound's potential in combination therapies. Preliminary data presented at the 2024 American Chemical Society meeting suggested synergistic effects when used with existing anti-cancer agents, opening new avenues for oncology drug development.
In conclusion, 2-bromo-4-(2-hydroxypropan-2-yl)-6-methoxyphenol (CAS: 55182-68-8) represents a promising chemical entity with diverse pharmaceutical applications. The recent surge in research publications reflects growing interest in its therapeutic potential. Future studies should focus on optimizing its pharmacological properties and exploring clinical applications, particularly in inflammation-related disorders and possibly oncology.
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